Cas no 1289463-93-9 (Bis(2-trifluoromethylphenyl)(3-sulfonatophenyl)phosphine, sodium salt)

• Product Name: Bis(2-trifluoromethylphenyl)(3-sulfonatophenyl)phosphine, sodium salt
• CAS No: 1289463-93-9
• MF: C₂₀H₁₂F₆NaO₃PS
• MW: 500.32643699646
• MDL: MFCD27978401
• CID: 4727012
• Update Time: 2025-05-23

Bis(2-trifluoromethylphenyl)(3-sulfonatophenyl)phosphine, sodium salt Chemical and Physical Properties

Names and Identifiers

• Bis(2-trifluoromethylphenyl)(3-sulfonatophenyl)phosphine, sodium salt

• MDL： MFCD27978401
• Inchi： 1S/C20H13F6O3PS.Na/c21-19(22,23)15-8-1-3-10-17(15)30(13-6-5-7-14(12-13)31(27,28)29)18-11-4-2-9-16(18)20(24,25)26;/h1-12H,(H,27,28,29);/q;+1/p-1
• InChI Key： HBYUDVYSMHBXHD-UHFFFAOYSA-M
• SMILES： S(C1=CC=CC(=C1)P(C1C=CC=CC=1C(F)(F)F)C1C=CC=CC=1C(F)(F)F)(=O)(=O)[O-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 678
• Topological Polar Surface Area: 65.6

Additional information on Bis(2-trifluoromethylphenyl)(3-sulfonatophenyl)phosphine, sodium salt

Comprehensive Overview of Bis(2-trifluoromethylphenyl)(3-sulfonatophenyl)phosphine, sodium salt (CAS No. 1289463-93-9)

Bis(2-trifluoromethylphenyl)(3-sulfonatophenyl)phosphine, sodium salt (CAS No. 1289463-93-9) is a highly specialized organophosphorus compound with significant applications in modern chemistry, particularly in catalysis and material science. This compound, often abbreviated as BTFMSP-Na, features a unique combination of trifluoromethyl and sulfonate functional groups, which enhance its solubility in polar solvents and stability under various reaction conditions. Researchers and industries are increasingly interested in this compound due to its versatility in cross-coupling reactions, polymerization catalysts, and ligand design for transition metal complexes.

The molecular structure of Bis(2-trifluoromethylphenyl)(3-sulfonatophenyl)phosphine, sodium salt includes a central phosphorus atom bonded to two 2-trifluoromethylphenyl groups and one 3-sulfonatophenyl moiety. The presence of the sodium salt form improves its handling and compatibility with aqueous systems, making it a preferred choice for green chemistry applications. Recent studies highlight its role in sustainable catalysis, where it facilitates reactions with reduced energy consumption and minimal waste generation—a critical focus in today's environmentally conscious research landscape.

One of the most searched topics related to this compound is its application in pharmaceutical intermediates. The trifluoromethyl group is a common motif in drug design due to its ability to enhance metabolic stability and bioavailability. BTFMSP-Na serves as a key ligand in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, which are pivotal for synthesizing complex organic molecules. This aligns with the growing demand for precision medicine and targeted drug delivery systems, where efficient and selective synthetic methods are paramount.

Another area of interest is the compound's utility in advanced materials. Its sulfonate group enables interactions with metal surfaces and polymers, making it valuable for designing self-assembled monolayers (SAMs) and conductive polymers. With the rise of flexible electronics and wearable technology, researchers are exploring how Bis(2-trifluoromethylphenyl)(3-sulfonatophenyl)phosphine, sodium salt can contribute to the development of next-generation materials with tailored electronic properties.

From an industrial perspective, the compound's stability and solubility make it suitable for large-scale synthesis. Manufacturers are optimizing protocols to produce BTFMSP-Na with high purity and yield, addressing the need for cost-effective and scalable chemical building blocks. This is particularly relevant given the surge in demand for high-performance materials and specialty chemicals across sectors like electronics, automotive, and healthcare.

In summary, Bis(2-trifluoromethylphenyl)(3-sulfonatophenyl)phosphine, sodium salt (CAS No. 1289463-93-9) is a multifaceted compound with broad applications in catalysis, drug development, and material science. Its unique structural features and compatibility with green chemistry principles position it as a valuable tool for addressing contemporary challenges in synthetic and applied chemistry. As research continues to uncover new uses for this compound, its relevance in both academic and industrial settings is expected to grow significantly.